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Compound of Interest

Compound Name: DL-Norepinephrine tartrate

Cat. No.: B1679907

Technical Support Center: DL-Norepinephrine
Tartrate

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of DL-
Norepinephrine tartrate in physiological buffers. Below you will find troubleshooting guides
and frequently asked questions (FAQs) to address specific issues you may encounter during
your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of DL-Norepinephrine tartrate in common laboratory solvents?

Al: The solubility of DL-Norepinephrine tartrate can vary depending on the solvent and pH. It
is generally soluble in agueous solutions, but its stability in these solutions can be a concern.

Q2: My DL-Norepinephrine tartrate solution has turned a pink, red, or brown color. What
should | do?

A2: This discoloration indicates oxidation and degradation of the norepinephrine molecule.[1]
This process is accelerated by exposure to light, oxygen, elevated temperatures, and alkaline
pH (above 6.0).[1] It is strongly recommended to discard the discolored solution as its use
could lead to inaccurate and unreliable experimental results.[1] To prevent this, always protect
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norepinephrine solutions from light and store them at the recommended temperature.[1]
Preparing fresh solutions for each experiment is the best practice.[1]

Q3: I've observed a precipitate in my DL-Norepinephrine tartrate solution after thawing or
during storage. What is the cause and can | still use it?

A3: Precipitate formation can occur due to several factors, including repeated freeze-thaw
cycles or storage at an inappropriate pH, leading to the formation of insoluble degradation
products.[1] It could also indicate an incompatibility with the diluent or storage container.[1] You
should not use a solution with a visible precipitate.[1] Solutions should always be clear and
colorless.[1] To avoid this, prepare fresh solutions, avoid multiple freeze-thaw cycles by
aliquoting your stock solution, and ensure the pH of your solution is within the stable range.[1]

Q4: My experimental results with norepinephrine are inconsistent. What could be the
underlying issue?

A4: Inconsistent results are often a consequence of norepinephrine degradation.[1] The
stability of norepinephrine is highly sensitive to storage and handling conditions.[2] Using a
degraded solution will result in a lower effective concentration and, consequently, variable
experimental outcomes.[1] Always use freshly prepared or properly stored norepinephrine
solutions. For critical experiments, it is advisable to perform a quality control check on your
stock solution to confirm its concentration and purity. Consider preparing single-use aliquots of
your stock solution to minimize the handling of the main stock.[1]

Q5: What is the optimal pH for storing DL-Norepinephrine tartrate solutions?

A5: For optimal stability, DL-Norepinephrine tartrate solutions should be maintained in an
acidic pH range, ideally between 3.0 and 4.5.[1][3] Norepinephrine is more susceptible to
degradation in alkaline conditions (pH > 6).[3]
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Issue

Possible Cause(s)

Recommended Solution(s)

Difficulty Dissolving DL-

Norepinephrine Tartrate

Inappropriate solvent; Low

temperature of the solvent.

Use an appropriate solvent
such as PBS (pH 7.2), DMSO,
or dimethyl formamide.[4]
Gentle warming and vortexing
can aid dissolution.[5] For
agueous solutions, the use of
an ultrasonic bath may be

necessary.[6]

Rapid Loss of Norepinephrine

Activity in Cell Culture

Degradation in culture medium
due to physiological pH (~7.4)

and oxygen levels.[3]

Prepare a concentrated stock
solution with antioxidants (e.g.,
0.1% L-ascorbic acid).[3][5]
Add the stock solution to the
culture medium immediately
before the experiment.
Minimize the time the

compound is in the incubator.

Solution Color Change
(Pink/Red/Brown)

Oxidation of the catechol
moiety.[1] This is accelerated
by light, heat, oxygen, and
alkaline pH.[1][3][7]

Discard the solution.[1]
Prepare fresh solutions and
protect them from light by
using amber vials or wrapping
containers in foil.[1][5] Store
solutions at recommended

cold temperatures.[3]

Precipitate Formation

Multiple freeze-thaw cycles;
Inappropriate pH leading to
degradation products;
Incompatibility with diluent or

container.[1]

Do not use the solution.[1]
Prepare fresh solutions and
aliquot to avoid repeated
freeze-thaw cycles.[5] Ensure
the solution's pH is within the
stable range (3.0-4.5).[1][3]
Use low-protein-binding tubes.

[3]

Quantitative Data Summary
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Table 1: Solubility of (-)-Norepinephrine (bitartrate hydrate)

Solvent Approximate Solubility
PBS (pH 7.2) ~10 mg/mL[4][5][8]

DMSO ~25 mg/mL[4][8]

Dimethyl formamide ~10 mg/mL[4][8]

Water 1 mg/mL[5]

H20 35 mg/mL (with ultrasonic)[6]

Table 2: Stability of Noradrenaline Solutions

Storage Condition Diluent Stability
Refrigerated (+5+3°C) 0.9% NaCl Up to 1 year[2][5]
Frozen (-20£5°C) 0.9% NaCl Up to 1 year[2][5]

Up to 3 months (in COC vials)

Room Temperature (+25+2°C) 0.9% NaCl 5]

4°C Water Up to 5 days|[5]

4°C (protected from light) NS or D5W Up to 61 days[9]

90% of initial concentration

4°C (exposed to light) NS or D5W
after 39 days[9]

Experimental Protocols

Protocol for the Preparation of DL-Norepinephrine Tartrate Stock Solution (10 mM)
Materials:
e DL-Norepinephrine bitartrate monohydrate (MW: 337.28 g/mol )[5]

o Phosphate-Buffered Saline (PBS), sterile
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L-ascorbic acid[5]

Sterile, light-protecting microcentrifuge tubes|[5]

0.22 um syringe filter[5]

Calibrated analytical balance

Vortex mixer

Procedure:
o Prepare Solvent with Antioxidant:
o Prepare a stock solution of 100 mM L-ascorbic acid in sterile water.
o Filter sterilize the ascorbic acid solution using a 0.22 pum syringe filter.[5]

o Add the sterile ascorbic acid solution to the sterile PBS to a final concentration of 0.1%
(w/v) to act as an antioxidant.[3]

e Weighing DL-Norepinephrine Bitartrate:

o On a calibrated analytical balance, carefully weigh out 3.37 mg of DL-Norepinephrine
bitartrate monohydrate for every 1 mL of 10 mM stock solution to be prepared.[5] Perform
this in a draft-free environment.

» Dissolving DL-Norepinephrine Bitartrate:

[¢]

Transfer the weighed powder to a sterile, light-protecting microcentrifuge tube.[5]

[¢]

Add the prepared PBS with ascorbic acid to the tube to achieve the final desired
concentration of 10 mM.[5]

[e]

Vortex the tube gently until the powder is completely dissolved.[5]

[e]

Visually inspect the solution to ensure there are no undissolved particles.[5]

e Storage:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[5]

o Store the aliquots at -20°C for long-term storage (up to 1 year) or at 4°C for short-term use
(up to 5 days).[5] Always protect the solution from light.[5]

Visualizations
Prepare PBS with Weigh DL-Norepinephrine
0.1% Ascorbic Acid Bitartrate

vy

Dissolve in Prepared PBS
to 10 mM

}

Vortex Gently to
Completely Dissolve

'

Aliquot into Light-Protecting,
Single-Use Tubes

}

Store at -20°C (Long-term)
or 4°C (Short-term)

Click to download full resolution via product page

Preparation of DL-Norepinephrine Tartrate Stock Solution.
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Norepinephrine Signaling Pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-physiological-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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